2H-Benzotriazol-5-ylmethanamine;dihydrochloride
Description
2H-Benzotriazol-5-ylmethanamine;dihydrochloride is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and ethanol. This chemical compound has been used in various fields of research, including biochemistry, pharmacology, and material science.
Scientific Research Applications
Antimicrobial Activity
A series of compounds synthesized by cyclization of 4-benzotriazol-2-yl-piperidin in the presence of POCl3 have shown significant antibacterial activity and moderate antifungal activity . These compounds were screened for their in vitro antibacterial and antifungal activities and compared with standard drugs .
Molecular Modeling
The same series of compounds were also used in molecular modeling studies . The compounds’ inhibitory potencies were estimated using docking studies with the crystal structure of oxidoreductase proteins from Escherichia coli (for antibacterial activity) and Candida albicans (for antifungal activity) .
UV Filter in Sunscreens
Benzotriazole derivatives are majorly used as UV filters in sunscreens . They absorb high-energy ultraviolet rays, thereby protecting the skin from UV radiation .
Photo-luminescent Dyes
These compounds are also used in photo-luminescent dyes for organic electronic-based applications . They can emit light upon absorption of light, making them useful in various electronic devices .
Corrosion Inhibitors
Benzotriazole derivatives can potentially be used as corrosion inhibitors in heat-resistant fluids in aircraft, brake fluids in automobiles, and other industrial cooling systems . They form a stable coordination compound on a copper surface, protecting it from corrosion .
UV Absorber or Stabilizer
These compounds are commonly used as a UV absorber or stabilizer in polymers, coatings, adhesives, intraocular lenses, and other materials . They protect these materials from the harmful effects of UV radiation .
properties
IUPAC Name |
2H-benzotriazol-5-ylmethanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4.2ClH/c8-4-5-1-2-6-7(3-5)10-11-9-6;;/h1-3H,4,8H2,(H,9,10,11);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZMKRRJGELJEGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNN=C2C=C1CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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